Cas no 83230-74-4 (3-Propoxy-benzoyl chloride)

• Product Name: 3-Propoxy-benzoyl chloride
• CAS No: 83230-74-4
• MF: C₁₀H₁₁ClO₂
• MW: 198.646142244339
• MDL: MFCD03208979
• CID: 708764
• PubChem ID: 18470046
• Update Time: 2025-04-19

3-Propoxy-benzoyl chloride Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride,3-propoxy-
• 3-Propoxybenzoyl chloride
• DTXSID50594161
• AKOS000113920
• 3-Propoxy-benzoyl chloride
• VS-04218
• BB 0244123
• 83230-74-4
• SCHEMBL5200730
• MFCD03208979
• Benzoyl chloride, 3-propoxy-
• ALBB-011179
• BBL014171
• DB-286018
• Benzoyl chloride, 3-propoxy- (9CI)
• STL196598

• MDL： MFCD03208979
• Inchi： 1S/C10H11ClO2/c1-2-6-13-9-5-3-4-8(7-9)10(11)12/h3-5,7H,2,6H2,1H3
• InChI Key： JXHHNJORXBXRBY-UHFFFAOYSA-N
• SMILES： ClC(C1=CC=CC(=C1)OCCC)=O

Computed Properties

• Exact Mass: 198.0447573g/mol
• Monoisotopic Mass: 198.0447573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives